Cas no 158782-43-5 (Methyl 2-chloro-4-methylthiazole-5-carboxylate)
158782-43-5 structure
Product Name:Methyl 2-chloro-4-methylthiazole-5-carboxylate
CAS No:158782-43-5
MF:C6H6ClNO2S
MW:191.635339260101
CID:1091414
PubChem ID:72207202
Update Time:2025-04-20
Methyl 2-chloro-4-methylthiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-chloro-4-methylthiazole-5-carboxylate
- methyl 2-chloro-4-methyl-1,3-thiazole-5-carboxylate
- DB-158185
- Methyl2-chloro-4-methylthiazole-5-carboxylate
- 5-Thiazolecarboxylic acid, 2-chloro-4-methyl-, methyl ester
- 158782-43-5
- SCHEMBL19981322
-
- Inchi: 1S/C6H6ClNO2S/c1-3-4(5(9)10-2)11-6(7)8-3/h1-2H3
- InChI Key: MGEFNRSPNMIDQH-UHFFFAOYSA-N
- SMILES: ClC1=NC(C)=C(C(=O)OC)S1
Computed Properties
- Exact Mass: 190.9807773g/mol
- Monoisotopic Mass: 190.9807773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 67.4Ų
Methyl 2-chloro-4-methylthiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059002987-1g |
Methyl 2-chloro-4-methylthiazole-5-carboxylate |
158782-43-5 | 95% | 1g |
490.05 USD | 2021-06-01 | |
| Chemenu | CM189881-1g |
methyl 2-chloro-4-methylthiazole-5-carboxylate |
158782-43-5 | 95% | 1g |
$574 | 2021-08-05 | |
| Chemenu | CM189881-1g |
methyl 2-chloro-4-methylthiazole-5-carboxylate |
158782-43-5 | 95% | 1g |
$534 | 2023-01-07 |
Methyl 2-chloro-4-methylthiazole-5-carboxylate Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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